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Compound of Interest

Compound Name: Dibromomethane

Cat. No.: B042720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of
dibromomethane (CH2Brz), a halogenated hydrocarbon with applications as a solvent and
reagent in organic synthesis. This document consolidates key physical data and outlines the
standard experimental methodologies for their determination, offering a valuable resource for

laboratory professionals.

Core Physical Properties of Dibromomethane

Dibromomethane, also known as methylene bromide, is a colorless to slightly brown liquid at
room temperature.[1][2] Its physical state is dictated by its melting and boiling points, which are
critical parameters for its handling, storage, and application in various chemical processes.

Quantitative Data Summary

The following table summarizes the reported boiling and melting points of dibromomethane

from various chemical data sources.
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Physical

Property Value (°C) Value (K) Value (°F) Source(s)
Boiling Point 96 - 98 369 - 371 205 - 208 [31[4][5][6]
97 370.15 206.6 [71[8]

96.5 369.65 205.7 [9]

Melting Point -52 221.15 -61.6 [7]

-52.7 220.45 -62.86 [4]

-53 220.15 -63.4 [3][8]

Experimental Determination of Physical Properties

The precise determination of boiling and melting points is fundamental to verifying the purity

and identity of a chemical substance.[10][11][12] Standard laboratory protocols for these

measurements are detailed below.

Melting Point Determination Protocol (Capillary Method)

The capillary method is a widely used technique to determine the melting point of a solid

organic compound.[11]

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Thermometer

Mortar and pestle

Procedure:

Capillary tubes (sealed at one end)

Sample of the compound (solidified dibromomethane)
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o Sample Preparation: A small amount of the solidified dibromomethane is finely ground
using a mortar and pestle.[13][14]

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 1-2 cm.[13][14]

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus, adjacent to a calibrated thermometer.[11]

o Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting range, followed by a slower, more precise measurement
(e.g., a heating rate of about 2°C per minute) starting from a temperature below the
approximate melting point.[11][15]

o Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which the entire sample has completely melted
are recorded. This range represents the melting point of the substance.[11][14]

Boiling Point Determination Protocol (Distillation and
Capillary Methods)

The boiling point of a liquid can be determined through several methods, including distillation
and the capillary method (also known as the Siwoloboff method).[10][16]

1. Distillation Method

This method is suitable when a larger quantity of the liquid is available and can also serve as a
purification step.[16]

Apparatus:
o Distillation flask
e Condenser

¢ Receiving flask
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Thermometer

Heating mantle or water bath

Boiling chips

Procedure:

N

Apparatus Assembly: A simple or fractional distillation apparatus is assembled. The liquid
sample (dibromomethane) is placed in the distillation flask along with boiling chips to
ensure smooth boiling.

Thermometer Placement: The thermometer is positioned so that the top of the bulb is level
with the side arm of the distillation flask leading to the condenser. This ensures the
measurement of the vapor temperature as it passes into the condenser.

Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

Temperature Reading: The temperature is recorded when it stabilizes, which indicates that
the vapor and liquid are in equilibrium. This stable temperature is the boiling point of the
liquid.[17]

. Capillary Method (for small sample volumes)

This micro method is ideal when only a small amount of the liquid is available.[10][18]

Apparatus:

Small test tube or fusion tube
Capillary tube (sealed at one end)
Thermometer

Heating bath (e.g., Thiele tube with oil)

Rubber band or thread to attach the tube to the thermometer
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Procedure:
o Sample Preparation: A few drops of dibromomethane are placed in the small test tube.

o Capillary Inversion: A capillary tube, with its open end facing down, is placed inside the test
tube containing the liquid.

o Apparatus Setup: The test tube is attached to a thermometer. The assembly is then
immersed in a heating bath.

o Heating: The heating bath is heated gently. As the temperature rises, the air trapped in the
capillary tube will expand and exit as a stream of bubbles.

o Observation: Heating is continued until a continuous and rapid stream of bubbles emerges
from the capillary tube. The heat is then removed.

e Boiling Point Determination: As the apparatus cools, the bubbling will slow down and stop.
The boiling point is the temperature at which the liquid just begins to be drawn up into the
capillary tube.[18]

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of a chemical substance like dibromomethane.
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Workflow for Physical Property Determination
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Caption: Logical workflow for determining the melting and boiling points of a chemical
substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042720#boiling-and-melting-point-of-
dibromomethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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